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Compound of Interest

Compound Name: Formamide-15N

Cat. No.: B073091 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and regulatory

compliance. Formamide-15N, while chemically identical in reactivity to its unlabeled

counterpart, requires stringent disposal procedures due to the inherent hazards of the

formamide molecule. The presence of the stable, non-radioactive ¹⁵N isotope does not alter the

chemical toxicity or the disposal protocol. This guide provides essential, step-by-step

instructions for the safe disposal of Formamide-15N, ensuring the protection of laboratory

personnel and the environment.

Formamide is classified as a hazardous substance due to its potential health effects. It is a

suspected carcinogen, a known reproductive toxin, and may cause organ damage through

prolonged or repeated exposure.[1][2][3] Consequently, its waste must be managed under strict

federal and local hazardous waste regulations.

Hazard Profile: Formamide
All personnel handling Formamide-15N should be thoroughly familiar with its hazard profile.

The following table summarizes key quantitative and qualitative hazard data.
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Hazard Classification Description
Exposure Limits &
Identifiers

GHS Classification

Carcinogenicity (Category 2)[1]

Reproductive Toxicity

(Category 1B) Specific Target

Organ Toxicity, Repeated

Exposure (Category 2)

CAS Number: 75-12-7 EC

Number: 200-842-0

Health Effects

Suspected of causing cancer.

May damage fertility or the

unborn child. May cause

damage to organs (blood,

central nervous system,

kidneys, liver) through

prolonged or repeated

exposure. Moderately irritating

to the eyes and skin.

ACGIH TLV: 1 ppm (TWA)

Physical/Chemical Hazards

Combustible liquid.

Decomposes at 180°C,

producing toxic gases

(ammonia, hydrogen cyanide).

Reacts with oxidants, acids,

and bases.

Flash Point: 175 °C / 347 °F

Autoignition Temp: >500 °C

Regulatory Framework for Hazardous Waste
Disposal
The disposal of Formamide-15N is governed by a combination of federal, state, and local

regulations. In the United States, the primary federal legislation is the Resource Conservation

and Recovery Act (RCRA), which establishes a "cradle-to-grave" framework for managing

hazardous waste. The Environmental Protection Agency (EPA) sets the standards under

RCRA, found in Title 40 of the Code of Federal Regulations (CFR), parts 260 through 273.

It is critical to note that state environmental agencies are often authorized to implement their

own hazardous waste programs, which can be more stringent than federal requirements.
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Therefore, all disposal activities must comply with your specific state and local laws, as well as

your institution's own Environmental Health & Safety (EHS) policies.

Standard Protocol for Formamide-15N Disposal
This protocol outlines the necessary steps for the safe collection, storage, and disposal of

Formamide-15N waste.

Methodology:

Personal Protective Equipment (PPE): Before handling formamide waste, ensure appropriate

PPE is worn. This includes:

Nitrile rubber gloves (check manufacturer's compatibility data).

Tightly fitting safety goggles and a face shield.

A fully buttoned laboratory coat.

All handling of formamide and its waste should be conducted within a certified laboratory

chemical fume hood to avoid inhalation of vapors.

Waste Collection and Segregation:

Collect all Formamide-15N waste, including pure (unused) product and solutions.

Do not mix formamide waste with other waste streams unless explicitly permitted by your

EHS office. Incompatible materials include strong oxidizing agents, acids, bases, iodine,

and sulfur oxides.

Solid waste contaminated with formamide, such as gloves, paper towels, and pipette tips,

must also be collected as hazardous waste in a separate, clearly labeled, impervious

container.

Container Selection and Labeling:

Use a sealable, airtight container made of a compatible material (e.g., glass or

polyethylene). The container must be in good condition and not leaking.
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Affix a hazardous waste label to the container as soon as the first drop of waste is added.

The label must be filled out completely, including the full chemical name ("Formamide-
15N"), concentration, and associated hazards.

Waste Storage:

Store the sealed waste container in a designated satellite accumulation area, which

should be a cool, dry, and well-ventilated location.

Ensure the storage area has secondary containment to manage potential leaks.

Store the waste away from the incompatible materials listed above.

Arranging for Disposal:

Once the waste container is full or is no longer being used, contact your institution's EHS

or a licensed professional waste disposal service to arrange for pickup.

Follow your institution's specific procedures for requesting a chemical waste collection.

Disposal of Empty Containers:

Empty containers that once held Formamide-15N must also be treated as hazardous

waste, as they retain product residue.

Evaporate the residue under a fume hood, and then manage the container for disposal via

the EHS office. Do not discard these containers in the regular trash.

Emergency Procedures for Spills
In the event of a spill, immediate and correct action is crucial to mitigate exposure and

contamination.

Small Spills (within a fume hood):

Ensure you are wearing appropriate PPE.
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Absorb the spill with a non-combustible, inert material like wet sand, earth, or a

commercial absorbent pad.

Collect the contaminated absorbent material into a sealable container for disposal as

hazardous waste.

Wipe the contaminated surface with plenty of water.

Large Spills (or any spill outside a fume hood):

Evacuate all personnel from the immediate area.

Alert others in the vicinity and secure the area to prevent entry.

Contact your institution's emergency number or EHS office immediately for assistance with

cleanup. Do not attempt to clean up a large spill without specialized training and

equipment.

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

management of Formamide-15N waste in a laboratory setting.
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Formamide-15N Waste Management Workflow
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Caption: Workflow for the safe disposal of Formamide-15N waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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